Cas no 91587-71-2 (5-(4-Chlorophenyl)isoxazole-3-carbohydrazide)

• Product Name: 5-(4-Chlorophenyl)isoxazole-3-carbohydrazide
• CAS No: 91587-71-2
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• MDL: MFCD08446411
• CID: 799938
• PubChem ID: 25220766
• Update Time: 2025-09-27

5-(4-Chlorophenyl)isoxazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-(4-chlorophenyl)-, hydrazide
• 5-(4-CHLOROPHENYL)ISOXAZOLE-3-CARBOHYDRAZIDE
• LS-03263
• 91587-71-2
• 5-(4-chlorophenyl)-1,2-oxazole-3-carbohydrazide
• MFCD08446411
• AKOS005172150
• CHEMBL2259674
• DTXSID80649330
• 5-(4-Chlorophenyl)isoxazole-3-carbohydrazide

• MDL： MFCD08446411
• Inchi： 1S/C10H8ClN3O2/c11-7-3-1-6(2-4-7)9-5-8(14-16-9)10(15)13-12/h1-5H,12H2,(H,13,15)
• InChI Key： LAFWUHGEVDKVFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(NN)=O)=NO1

Computed Properties

• Exact Mass: 237.0305042g/mol
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.2Ų

5-(4-Chlorophenyl)isoxazole-3-carbohydrazide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes